Cas no 37852-53-2 (Benzamide,N-[3-(2-thienyl)-5-isoxazolyl]-)

• Product Name: Benzamide,N-[3-(2-thienyl)-5-isoxazolyl]-
• CAS No: 37852-53-2
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• CID: 315408
• PubChem ID: 216892
• Update Time: 2025-04-19

Benzamide,N-[3-(2-thienyl)-5-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[3-(2-thienyl)-5-isoxazolyl]-
• DTXSID70958882
• 37852-53-2
• N-(3-(2-Thienyl)-5-isoxazolyl)benzamide
• n-[3-(thiophen-2-yl)-1,2-oxazol-5-yl]benzamide
• Benzamide, N-(3-(2-thienyl)-5-isoxazolyl)-

• Inchi： 1S/C14H10N2O2S/c17-14(10-5-2-1-3-6-10)15-13-9-11(16-18-13)12-7-4-8-19-12/h1-9H,(H,15,17)
• InChI Key： SDGIIDCAEJEHGF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(NC(C2C=CC=CC=2)=O)ON=1

Computed Properties

• Exact Mass: 270.0464
• Monoisotopic Mass: 270.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.357
• Boiling Point: 381.4°C at 760 mmHg
• Flash Point: 184.4°C
• Refractive Index: 1.668
• PSA: 55.13